Cas no 1260659-17-3 ((1-isopropyl-1H-pyrazol-3-yl)acetonitrile)

• Product Name: (1-isopropyl-1H-pyrazol-3-yl)acetonitrile
• CAS No: 1260659-17-3
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD18262432
• CID: 4583259
• Update Time: 2025-05-26

(1-isopropyl-1H-pyrazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (1-isopropyl-1H-pyrazol-3-yl)acetonitrile
• 2-[1-(propan-2-yl)-1H-pyrazol-3-yl]acetonitrile

• MDL： MFCD18262432
• Inchi： 1S/C8H11N3/c1-7(2)11-6-4-8(10-11)3-5-9/h4,6-7H,3H2,1-2H3
• InChI Key： RZPUZBJXKADSBX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=CC(CC#N)=N1

Computed Properties

• Exact Mass: 149.095
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-isopropyl-1H-pyrazol-3-yl)acetonitrile

Introduction to (1-isopropyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1260659-17-3)

(1-isopropyl-1H-pyrazol-3-yl)acetonitrile is a versatile organic compound with the CAS registry number 1260659-17-3. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyrazole ring substituted with an isopropyl group at the 1-position and an acetonitrile group at the 3-position. This unique combination of functional groups makes it a valuable intermediate in organic synthesis.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. It is known for its stability and ability to participate in various chemical reactions, making it a popular choice in drug design. The isopropyl group attached to the pyrazole ring introduces steric bulk, which can influence the compound's reactivity and selectivity in reactions. On the other hand, the acetonitrile group (-C≡N) is a strong electron-withdrawing group that can enhance the electrophilic character of the molecule, making it suitable for nucleophilic substitutions or additions.

Recent studies have highlighted the potential of (1-isopropyl-1H-pyrazol-3-yl)acetonitrile as a building block for constructing bioactive molecules. For instance, researchers have explored its use in synthesizing novel kinase inhibitors, which are critical targets in cancer therapy. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing molecules with high binding affinity to protein targets.

In addition to its role as an intermediate, (1-isopropyl-1H-pyrazol-3-yl)acetonitrile has also been investigated for its potential in agrochemical applications. Its derivatives have shown promising results as fungicides and insecticides, thanks to their ability to disrupt key biochemical pathways in pests and pathogens. The pyrazole moiety is particularly effective in targeting enzymes involved in fungal cell wall synthesis, making it a valuable component in developing eco-friendly pesticides.

The synthesis of (1-isopropyl-1H-pyrazol-3-yl)acetonitrile involves a multi-step process that typically starts with the preparation of the pyrazole ring followed by substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and sustainable routes for its production. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From an environmental perspective, understanding the fate and behavior of (1-isopropyl-1H-pyrazol-3-yl)acetonitrile in different ecosystems is crucial for assessing its potential risks. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to evaluate its impact on non-target organisms and ecosystems.

In conclusion, (1-isopropyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1260659-17-3) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and reactivity make it a valuable tool in organic synthesis, drug discovery, and agrochemical development. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in advancing modern chemistry.